Cas no 13205-47-5 (4-Tert-Butoxybenzoic Acid)

• Product Name: 4-Tert-Butoxybenzoic Acid
• CAS No: 13205-47-5
• MF: C₁₁H₁₄O₃
• MW: 194.227063655853
• MDL: MFCD00082602
• CID: 138527
• Update Time: 2025-07-28

4-Tert-Butoxybenzoic Acid Chemical and Physical Properties

Names and Identifiers

• 4-(tert-Butoxy)benzoic acid
• 4-tert-Butoxybenzoic Acid
• 4-(1,1-dimethylethoxy)Benzoic acid
• 4-T-BUTOXYBENZOIC ACID
• Benzoic acid,4-(1,1-dimethylethoxy)-
• 4-[(2-methylpropan-2-yl)oxy]benzoic acid
• RARECHEM AL BO 2404
• p-tert-Butoxybenzoic acid
• 4-tert-Butoxybenzoic acid4-tert-Butoxybenzoic acid
• Benzoic acid, 4-(1,1-dimethylethoxy)-
• WHTBQELRENWGTE-UHFFFAOYSA-N
• Benzoic acid, p-tert-butoxy-
• tertbutoxybenzoicacid
• 4-tert-ButoxybenzoicAcid
• 4-tert-butoxy-benzoic acid
• 4-(tert-butoxy)-benzoic acid
• 5924AA
• SBB091741
• 4-Tert-Butoxybenzoic Acid

• MDL： MFCD00082602
• Inchi： 1S/C11H14O3/c1-11(2,3)14-9-6-4-8(5-7-9)10(12)13/h4-7H,1-3H3,(H,12,13)
• InChI Key： WHTBQELRENWGTE-UHFFFAOYSA-N
• SMILES： O(C1C=CC(C(=O)O)=CC=1)C(C)(C)C

Computed Properties

• Exact Mass: 194.09400
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 197
• XLogP3: 2.9
• Topological Polar Surface Area: 46.5

Experimental Properties

• Boiling Point: 305.1℃ at 760 mmHg
• Flash Point: 115.2℃
• PSA: 46.53000
• LogP: 2.56210

4-Tert-Butoxybenzoic Acid Security Information

• Hazardous Material Identification：
• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acids

Additional information on 4-Tert-Butoxybenzoic Acid

4-Tert-Butoxybenzoic Acid (CAS No. 13205-47-5): An Overview of Its Properties, Applications, and Recent Research Advances

4-Tert-Butoxybenzoic Acid (CAS No. 13205-47-5) is a versatile organic compound that has gained significant attention in the fields of chemistry, pharmaceuticals, and materials science. This compound is characterized by its unique structure, which includes a tert-butoxy group attached to a benzene ring and a carboxylic acid functional group. These structural features contribute to its diverse applications and potential in various scientific and industrial domains.

The chemical formula of 4-Tert-Butoxybenzoic Acid is C₁₁H₁₄O₃, and it has a molecular weight of approximately 194.22 g/mol. The compound is a white crystalline solid at room temperature and is soluble in common organic solvents such as ethanol, methanol, and acetone. Its melting point is around 153-155°C, making it suitable for various synthetic processes and analytical techniques.

In the realm of organic synthesis, 4-Tert-Butoxybenzoic Acid serves as an important building block for the preparation of more complex molecules. Its tert-butoxy group can be readily manipulated through various chemical reactions, such as esterification, amidation, and halogenation. These reactions enable the synthesis of derivatives with tailored properties for specific applications in pharmaceuticals, agrochemicals, and materials science.

One of the key applications of 4-Tert-Butoxybenzoic Acid is in the pharmaceutical industry. Recent research has highlighted its potential as an intermediate in the synthesis of drugs with therapeutic properties. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that derivatives of 4-Tert-Butoxybenzoic Acid exhibit potent anti-inflammatory and anti-cancer activities. These findings suggest that the compound could be a valuable starting material for the development of novel drug candidates.

In addition to its pharmaceutical applications, 4-Tert-Butoxybenzoic Acid has been explored for its use in materials science. Its ability to form stable complexes with metal ions makes it an attractive ligand for the synthesis of coordination polymers and metal-organic frameworks (MOFs). These materials have shown promise in areas such as gas storage, catalysis, and drug delivery systems. A recent study in the Journal of Materials Chemistry A reported the successful synthesis of MOFs using 4-Tert-Butoxybenzoic Acid, which exhibited high surface areas and excellent stability under various conditions.

The environmental impact of chemical compounds is an increasingly important consideration in their development and application. Research on the biodegradability and toxicity of 4-Tert-Butoxybenzoic Acid has shown that it exhibits low toxicity and good biodegradability under controlled conditions. This makes it a more environmentally friendly option compared to some other organic compounds used in similar applications.

In conclusion, 4-Tert-Butoxybenzoic Acid (CAS No. 13205-47-5) is a multifaceted compound with a wide range of applications in chemistry, pharmaceuticals, and materials science. Its unique structural features enable it to serve as a valuable building block for the synthesis of complex molecules with diverse functionalities. Ongoing research continues to uncover new possibilities for its use, making it an exciting area of study for scientists and researchers worldwide.